4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone

• Molecular Formula: C13H15ClN4O5
• Molecular Weight: 342.73 g/mol
• IUPAC Name: 4-chloro-2-(4,6-dimethoxypyrimidin-2-yl)-5-(2-methoxyethoxy)pyridazin-3-one
• InChI: InChI=1S/C13H15ClN4O5/c1-20-4-5-23-8-7-15-18(12(19)11(8)14)13-16-9(21-2)6-10(17-13)22-3/h6-7H,4-5H2,1-3H3
• InChI Key: FTZPMOCPKAJWJW-UHFFFAOYSA-N
• SMILES: COCCOC1=C(C(=O)N(N=C1)C2=NC(=CC(=N2)OC)OC)Cl

Description

4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone is a chemical compound that has gained significant attention in scientific research due to its potential biological applications. It is a pyridazinone derivative that has been synthesized through various methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone is not fully understood, but it is believed to inhibit the activity of enzymes involved in tumor growth and inflammation. It has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone has significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and angiogenesis in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone in lab experiments is its potential to inhibit tumor growth and inflammation. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone. One direction is to explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to investigate its potential use in combination with other drugs for the treatment of cancer. Further research is also needed to understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, 4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone is a chemical compound that has shown promising results in scientific research for its potential applications in the treatment of various diseases. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone has been achieved through different methods, including the reaction of 4-chloro-2-(2-hydroxyethyl)-3(2H)-pyridazinone with 4,6-dimethoxypyrimidine-2-amine in the presence of a base. Another method involves the reaction of 2-(2-methoxyethoxy)ethanol with 4-chloro-3(2H)-pyridazinone followed by the reaction with 4,6-dimethoxypyrimidine-2-amine in the presence of a base.

Scientific Research Applications

4-chloro-2-(4,6-dimethoxy-2-pyrimidinyl)-5-(2-methoxyethoxy)-3(2H)-pyridazinone has been extensively researched for its potential applications in the treatment of various diseases. It has been found to have anti-tumor, anti-inflammatory, and anti-angiogenic properties. It has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.